Methyl (2S,4S)-4-[(4-methoxybenzoyl)oxy]-2-pyrrolidinecarboxylate hydrochloride

• IUPAC Name: methyl (2S,4S)-4-(4-methoxybenzoyl)oxypyrrolidine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C14H17NO5.ClH/c1-18-10-5-3-9(4-6-10)13(16)20-11-7-12(15-8-11)14(17)19-2;/h3-6,11-12,15H,7-8H2,1-2H3;1H/t11-,12-;/m0./s1
• InChI Key: XGIWYTCFYYYKTA-FXMYHANSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2CC(NC2)C(=O)OC.Cl
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)O[C@H]2C[C@H](NC2)C(=O)OC.Cl
• Molecular Formula: C14H18ClNO5
• Molecular Weight: 315.75 g/mol

Description

Methyl (2S,4S)-4-[(4-methoxybenzoyl)oxy]-2-pyrrolidinecarboxylate hydrochloride, also known as (2S,4S)-4-[(4-methoxybenzoyl)oxy]-2-pyrrolidinecarboxylic acid hydrochloride, is an organic compound with the molecular formula C14H18ClNO4. It is a white crystalline solid that is soluble in water and ethanol. It has a melting point of 219-220 °C. This compound is used in a variety of scientific research applications and has a number of biochemical and physiological effects.

Scientific Research Applications

Synthetic Organic Chemistry Applications

• Oxindole Synthesis via Palladium‐catalyzed CH Functionalization : This compound is utilized in the palladium-catalyzed CH functionalization for the synthesis of oxindole derivatives, employing Buchwald's and Hartwig's methodologies. These processes are fundamental in medicinal chemistry synthesis, highlighting the compound's role in the development of serine palmitoyl transferase enzyme inhibitors (Magano, Kiser, Shine, & Chen, 2014).

Photocatalysis and Photochemical Transformations

• Photo-methylation and -methoxylation : The compound plays a role in the study of photochemical reactions, such as photo-methylation and -methoxylation of methyl 2-pyridinecarboxylate in methanol, demonstrating its utility in understanding and harnessing light-driven chemical transformations (Sugiyama et al., 1981).

Enzyme Mechanism Elucidation

• Chloroperoxidase-catalyzed Benzylic Hydroxylation : Research involving this compound aids in elucidating the mechanisms of enzyme-catalyzed reactions, such as chloroperoxidase-catalyzed benzylic hydroxylation, which is crucial for understanding enzymatic processes at a molecular level (Miller, Tschirret-Guth, & Ortiz de Montellano, 1995).

Pharmaceutical Chemistry

• Synthesis of Haptens for Immunoassays : The compound is used in the synthesis of haptens, which are crucial for developing immunoassays for biomarkers like trans-3'-hydroxycotinine, a significant metabolite of nicotine, demonstrating its application in creating diagnostic tools (Desai & Amin, 1991).

Environmental and Microbial Chemistry

• Methyl Transfer Reactions in Microbial Metabolism : Studies have utilized related compounds to investigate corrinoid-dependent methyl transfer reactions involved in methanol and 3,4-dimethoxybenzoate metabolism by microbes like Sporomusa ovata. This research underscores the compound's role in understanding microbial processes for environmental and biotechnological applications (Stupperich & Konle, 1993).